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Compound of Interest

Compound Name: 4-Benzylmorpholine

Cat. No.: B076435 Get Quote

4-Benzylmorpholine: A Comprehensive
Technical Guide
An In-depth Whitepaper on the Core Properties, Structure Elucidation, and Synthesis of 4-
Benzylmorpholine for Researchers, Scientists, and Drug Development Professionals.

Abstract
This technical guide provides a detailed overview of 4-benzylmorpholine, a key intermediate

in the synthesis of various biologically active compounds. The document outlines its chemical

identity, including its CAS number and structural formula. A significant focus is placed on the

elucidation of its structure through a comprehensive analysis of its spectroscopic data,

including ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed

experimental protocols for its synthesis via N-alkylation of morpholine and subsequent

purification are provided. All quantitative data is presented in clearly structured tables for ease

of reference and comparison. Furthermore, this guide includes a visual representation of the

synthetic workflow, rendered using Graphviz, to facilitate a clear understanding of the process.

Chemical Identity and Physical Properties
4-Benzylmorpholine, also known as N-benzylmorpholine, is a tertiary amine belonging to the

morpholine class of heterocyclic compounds. It is characterized by a morpholine ring N-

substituted with a benzyl group.
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Property Value Reference

CAS Number 10316-00-4 [1]

Molecular Formula C₁₁H₁₅NO [1]

Molecular Weight 177.24 g/mol [1]

IUPAC Name 4-benzylmorpholine [1]

Synonyms
N-benzylmorpholine,

Morpholine, 4-(phenylmethyl)-
[1]

Appearance Colorless liquid [2]

Boiling Point 162-164 °C [2]

Solubility

Soluble in many organic

solvents such as ethanol,

ether, and benzene.

[2]

Structure Elucidation
The structural confirmation of 4-benzylmorpholine is achieved through a combination of

spectroscopic techniques. Each method provides unique insights into the molecular framework

of the compound.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of 4-benzylmorpholine exhibits characteristic signals corresponding to

the protons of the benzyl and morpholine moieties. The integration of these signals confirms

the proton count of the molecule.
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.20-7.40 Multiplet 5H
Aromatic protons

(C₆H₅)

~3.50 Singlet 2H
Benzyl methylene

protons (-CH₂-Ph)

~3.60-3.80 Triplet 4H

Morpholine protons

adjacent to oxygen (-

O-CH₂-)

~2.40-2.60 Triplet 4H

Morpholine protons

adjacent to nitrogen (-

N-CH₂-)

Note: The exact chemical shifts and coupling constants can vary slightly depending on the

solvent and the spectrometer's field strength.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum provides information on the carbon skeleton of 4-benzylmorpholine.

The number of signals corresponds to the number of unique carbon environments in the

molecule.
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Chemical Shift (δ) ppm Assignment

~138 Quaternary aromatic carbon (C-Ar)

~129 Aromatic methine carbons (CH-Ar)

~128 Aromatic methine carbons (CH-Ar)

~127 Aromatic methine carbons (CH-Ar)

~67
Morpholine carbons adjacent to oxygen (-O-

CH₂-)

~63 Benzyl methylene carbon (-CH₂-Ph)

~54
Morpholine carbons adjacent to nitrogen (-N-

CH₂-)

Infrared (IR) Spectroscopy
The IR spectrum of 4-benzylmorpholine displays characteristic absorption bands

corresponding to the vibrational frequencies of its functional groups.

Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

3000-3100 Medium Aromatic C-H stretch

2800-3000 Strong
Aliphatic C-H stretch (CH₂

groups)

1600, 1495, 1450 Medium
Aromatic C=C skeletal

vibrations

1115 Strong
C-O-C stretch (ether linkage in

morpholine)

740, 700 Strong
C-H out-of-plane bending

(monosubstituted benzene)

Mass Spectrometry (MS)
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The mass spectrum of 4-benzylmorpholine provides information about its molecular weight

and fragmentation pattern upon ionization.

m/z Relative Intensity Proposed Fragment

177 Moderate [M]⁺ (Molecular ion)

91 High
[C₇H₇]⁺ (Tropylium ion, from

cleavage of the benzyl group)

86 Moderate
[C₄H₈NO]⁺ (Fragment from the

morpholine ring)

Synthesis of 4-Benzylmorpholine
A common and efficient method for the synthesis of 4-benzylmorpholine is the N-alkylation of

morpholine with benzyl chloride. This reaction proceeds via a nucleophilic substitution

mechanism where the nitrogen atom of the morpholine acts as the nucleophile.

Experimental Protocol: N-Alkylation of Morpholine
Materials:

Morpholine

Benzyl chloride

Potassium carbonate (K₂CO₃) or another suitable base

Acetone or another suitable solvent

Dichloromethane (for extraction)

Water

Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄) (for drying)

Procedure:
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To a round-bottom flask, add morpholine (1.0 equivalent) and a suitable solvent such as

acetone.

Add a base, such as potassium carbonate (1.2 equivalents), to the mixture.

While stirring, add benzyl chloride (1.1 equivalents) dropwise to the reaction mixture.

The reaction mixture is then typically stirred at room temperature or gently heated under

reflux for several hours until the reaction is complete (monitored by TLC).

After completion, the inorganic salts are filtered off.

The solvent is removed from the filtrate under reduced pressure.

The residue is taken up in dichloromethane and washed with water to remove any remaining

inorganic impurities.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and

the solvent is evaporated to yield the crude 4-benzylmorpholine.

Purification
The crude product can be purified by vacuum distillation or flash column chromatography on

silica gel to obtain pure 4-benzylmorpholine. For column chromatography, a typical eluent

system would be a mixture of ethyl acetate and hexanes.

Visualized Workflow and Pathways
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 4-
benzylmorpholine.

Morpholine, Benzyl Chloride,
Base (e.g., K2CO3)

N-Alkylation Reaction
in Solvent (e.g., Acetone)

Filtration of
Inorganic Salts Solvent Evaporation Aqueous Workup

(Extraction with CH2Cl2)
Drying of Organic Layer

(e.g., Na2SO4) Solvent Evaporation
Purification

(Vacuum Distillation or
Column Chromatography)

Pure 4-Benzylmorpholine
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Caption: General workflow for the synthesis of 4-Benzylmorpholine.

Reaction Pathway
The following diagram illustrates the chemical transformation occurring during the synthesis.

Reactants Product

+

Base (e.g., K2CO3)
Solvent (e.g., Acetone)

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 4-Benzylmorpholine.

Conclusion
This technical guide has provided a comprehensive overview of 4-benzylmorpholine, detailing

its chemical properties, structural elucidation through various spectroscopic methods, and a

detailed protocol for its synthesis. The presented data and workflows are intended to be a

valuable resource for researchers and professionals in the fields of chemistry and drug

development, facilitating a deeper understanding and practical application of this important

chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Benzylmorpholine CAS number and structure
elucidation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076435#4-benzylmorpholine-cas-number-and-
structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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